Cas no 1219799-26-4 (Furfuryl-d5-amine)

Furfuryl-d5-amine is a deuterated analog of furfurylamine, where five hydrogen atoms are replaced with deuterium, enhancing its stability and utility in research applications. This isotopically labeled compound is particularly valuable in mass spectrometry and NMR studies, where deuterium incorporation improves signal resolution and reduces interference. Its high isotopic purity ensures reliable results in kinetic and metabolic studies, making it a preferred choice for tracing reaction pathways or investigating biochemical mechanisms. The compound’s structural similarity to furfurylamine allows it to serve as an internal standard in quantitative analyses, minimizing experimental variability. Its synthetic versatility further supports applications in pharmaceuticals and agrochemical research.

Furfuryl-d5-amine structure

Product Name:Furfuryl-d5-amine

CAS No:1219799-26-4

MF:C₅H₇NO

MW:97.1151812076569

CID:889736

Update Time:2025-06-08

Furfuryl-d5-amine Chemical and Physical Properties

Names and Identifiers

- 2-Furfuryl-d5-amine
- Furfuryl-d5-amine
- Inchi： 1S/C5H7NO/c6-4-5-2-1-3-7-5/h1-3H,4,6H2
- InChI Key： DDRPCXLAQZKBJP-UHFFFAOYSA-N
- SMILES： C([H])([H])(C1OC([H])=C([H])C=1[H])N

Furfuryl-d5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F864261-0.5mg	Furfuryl-d5-amine	1219799-26-4		0.5mg	$ 50.00	2022-06-04
TRC	F864261-1mg	Furfuryl-d5-amine	1219799-26-4		1mg	$ 81.00	2023-09-07
TRC	F864261-5mg	Furfuryl-d5-amine	1219799-26-4		5mg	$ 224.00	2023-09-07
TRC	F864261-.5mg	Furfuryl-d5-amine	1219799-26-4		5mg	$64.00	2023-05-18
AstaTech	F90922-10mg	2-FURFURYL-D5-AMINE	1219799-26-4	95%	10mg	$375	2024-10-23
AstaTech	F90922-50mg	2-FURFURYL-D5-AMINE	1219799-26-4	95%	50mg	$821	2024-10-23

Furfuryl-d5-amine Related Literature

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3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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Additional information on Furfuryl-d5-amine

Comprehensive Overview of Furfuryl-d5-amine (CAS No. 1219799-26-4): Properties, Applications, and Industry Insights

Furfuryl-d5-amine (CAS No. 1219799-26-4) is a deuterated derivative of furfurylamine, a compound of significant interest in pharmaceutical and agrochemical research. The incorporation of five deuterium atoms (d5) enhances its utility in isotope labeling, making it invaluable for mass spectrometry, NMR studies, and drug metabolism research. This article delves into its molecular characteristics, synthesis pathways, and cutting-edge applications while addressing trending topics like sustainable chemistry and precision medicine.

The growing demand for deuterated compounds like Furfuryl-d5-amine is driven by their role in improving drug stability and bioavailability. Researchers frequently search for "deuterium in drug design" or "isotope effects on pharmacokinetics," reflecting industry focus on optimizing therapeutic efficacy. With a molecular formula of C₅H₄D₅NO, this compound exhibits unique kinetic isotope effects (KIEs), which are pivotal in understanding metabolic pathways and reducing toxicity in preclinical trials.

From a synthetic perspective, Furfuryl-d5-amine is typically produced via catalytic deuteration of furfurylamine or through reductive amination of deuterated furfural. Its purity (>98%) and isotopic enrichment (>99% d5) are critical for applications in LC-MS and high-resolution imaging. Recent advancements in green chemistry have also explored solvent-free deuteration methods, aligning with global trends toward eco-friendly synthesis.

In pharmaceuticals, Furfuryl-d5-amine serves as a metabolic tracer for investigating amine-containing drugs, such as neurotransmitters or antifungal agents. Searches for "deuterated biomarkers" and "stable isotope probes" highlight its relevance in personalized medicine. Additionally, its use in flavor and fragrance industries—where deuterated analogs improve shelf-life—demonstrates cross-sector versatility.

Regulatory compliance and safety are paramount. While Furfuryl-d5-amine is not classified as hazardous, proper handling under GLP standards ensures minimal environmental impact. FAQs like "Is deuterated furfurylamine toxic?" or "How to store deuterated amines?" underscore user concerns, which are addressed through rigorous material safety data sheets (MSDS) and storage guidelines (e.g., inert atmosphere, -20°C).

The future of Furfuryl-d5-amine lies in AI-driven drug discovery and automated synthesis platforms. As queries for "machine learning in deuteration" surge, integrating computational tools with isotopic labeling promises faster, cost-effective R&D. This positions CAS No. 1219799-26-4 as a cornerstone in next-gen life sciences innovation.